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Compound of Interest

Compound Name: Methyl salicylate

Cat. No.: B3431374 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste are paramount to ensuring a safe and compliant laboratory

environment. Methyl salicylate, a common reagent, requires careful consideration for its

disposal to mitigate risks to personnel and the environment. Adherence to these procedures is

not only a matter of best practice but also a legal requirement.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that appropriate personal protective equipment

(PPE) is worn, including safety glasses with side shields or chemical goggles, a face shield,

and chemical-resistant gloves.[1][2] All handling of methyl salicylate should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][2]

[3] In the event of a spill, immediately evacuate the area and remove all sources of ignition.[4]

Step-by-Step Disposal Protocol
The disposal of methyl salicylate must be carried out in compliance with all federal, state, and

local regulations.[5] The generator of the waste is solely responsible for its proper

characterization and disposal.[5]

Small Spills:

For minor spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.

[1][6][7]
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Using non-sparking tools, collect the absorbed material and place it into a suitable,

labeled, and sealable container for subsequent disposal.[1]

The contaminated area should then be cleaned with a 60-70% ethanol solution, followed

by a soap and water wash.[4]

Unused or Waste Product:

Under no circumstances should methyl salicylate be discharged into waterways, drains,

or sewers.[1]

The preferred method of disposal is to engage a licensed professional waste disposal

company.[2][3]

An alternative is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging:

Empty containers may retain product residues and should be treated as hazardous.[5][6]

If possible, return the containers to the supplier for reuse or recycling.[6]

If reuse is not an option, the container should be thoroughly cleaned. If it cannot be

sufficiently cleaned, it should be punctured to prevent re-use and disposed of at an

authorized landfill.[6]

Quantitative Data and Physical Properties
For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of methyl salicylate.
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Property Value

CAS Number 119-36-8

Molecular Weight 152.15 g/mol

Boiling Point 223.3°C (433.9°F)

Melting Point -8.6°C (16.5°F)

Flash Point 96°C (204.8°F) (Closed Cup)

Specific Gravity 1.184

Oral LD50 (Rat) 887 mg/kg

Data sourced from multiple safety data sheets.[1][7][8]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
salicylate waste in a laboratory setting.

Methyl Salicylate Waste Generated

Is it a small, manageable spill?

Unused Product or Bulk Waste

Absorb with inert material (sand, earth)
Yes

Contact Environmental Health & Safety (EHS)No

Collect in a labeled, sealed container Clean spill area with ethanol then soap and water

Arrange for pickup by a licensed waste disposal company Handle Empty Container Proper Disposal Complete

Return to supplier if possibleReusable?

Clean, puncture, and send to authorized landfill
Not Reusable

Click to download full resolution via product page

Caption: Decision workflow for methyl salicylate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. shop.chemsupply.com.au [shop.chemsupply.com.au]

2. cdhfinechemical.com [cdhfinechemical.com]

3. web.faa.illinois.edu [web.faa.illinois.edu]

4. METHYL SALICYLATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

5. jmnspecialties.com [jmnspecialties.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. uww.edu [uww.edu]

8. syskem.de [syskem.de]

To cite this document: BenchChem. [Proper Disposal of Methyl Salicylate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3431374#methyl-salicylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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